Cas no 681269-57-8 (4-benzoyl-N-2-(3,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

4-benzoyl-N-2-(3,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide structure
681269-57-8 structure
Product name:4-benzoyl-N-2-(3,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
CAS No:681269-57-8
MF:C27H23N3O2S
MW:453.555424928665
CID:6399920
PubChem ID:5207668

4-benzoyl-N-2-(3,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 4-benzoyl-N-2-(3,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
    • Oprea1_851026
    • 681269-57-8
    • 4-benzoyl-N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
    • F0541-1640
    • 4-benzoyl-N-(2-(3,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
    • AKOS024582305
    • 4-benzoyl-N-[2-(3,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
    • 4-benzoyl-N-(2-(3,4-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)benzamide
    • Benzamide, 4-benzoyl-N-[2-(3,4-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-
    • Inchi: 1S/C27H23N3O2S/c1-17-8-13-22(14-18(17)2)30-26(23-15-33-16-24(23)29-30)28-27(32)21-11-9-20(10-12-21)25(31)19-6-4-3-5-7-19/h3-14H,15-16H2,1-2H3,(H,28,32)
    • InChI Key: SHKIIIFCBFZPTO-UHFFFAOYSA-N
    • SMILES: C(NC1N(C2=CC=C(C)C(C)=C2)N=C2CSCC2=1)(=O)C1=CC=C(C(=O)C2=CC=CC=C2)C=C1

Computed Properties

  • Exact Mass: 453.15109816g/mol
  • Monoisotopic Mass: 453.15109816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 5
  • Complexity: 704
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 89.3Ų

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Predicted)
  • Boiling Point: 609.2±55.0 °C(Predicted)
  • pka: 11.85±0.20(Predicted)

4-benzoyl-N-2-(3,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0541-1640-40mg
4-benzoyl-N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
681269-57-8 90%+
40mg
$140.0 2023-05-17
Life Chemicals
F0541-1640-75mg
4-benzoyl-N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
681269-57-8 90%+
75mg
$208.0 2023-05-17
Life Chemicals
F0541-1640-10μmol
4-benzoyl-N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
681269-57-8 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0541-1640-5mg
4-benzoyl-N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
681269-57-8 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0541-1640-3mg
4-benzoyl-N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
681269-57-8 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0541-1640-100mg
4-benzoyl-N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
681269-57-8 90%+
100mg
$248.0 2023-05-17
Life Chemicals
F0541-1640-1mg
4-benzoyl-N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
681269-57-8 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0541-1640-2mg
4-benzoyl-N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
681269-57-8 90%+
2mg
$59.0 2023-05-17
A2B Chem LLC
BA60733-50mg
4-benzoyl-N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
681269-57-8
50mg
$504.00 2024-04-19
Life Chemicals
F0541-1640-10mg
4-benzoyl-N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
681269-57-8 90%+
10mg
$79.0 2023-05-17

4-benzoyl-N-2-(3,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Related Literature

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